2-(acetylamino)-N-(2-hydroxyethyl)benzamide

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-acetamido-N-(2-hydroxyethyl)benzamide
• InChI: InChI=1S/C11H14N2O3/c1-8(15)13-10-5-3-2-4-9(10)11(16)12-6-7-14/h2-5,14H,6-7H2,1H3,(H,12,16)(H,13,15)
• InChI Key: VEMMQYOBJQBDHW-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC=C1C(=O)NCCO

Description

2-(Acetylamino)-N-(2-hydroxyethyl)benzamide, commonly known as Acetaminophen, is a widely used analgesic and antipyretic drug. It is a white, crystalline powder that is soluble in water and alcohol. Acetaminophen is commonly used to treat mild to moderate pain, fever, and headaches. It is also used in combination with other drugs to treat more severe pain.

Mechanism of Action

The exact mechanism of action of Acetaminophen is not fully understood. It is believed to work by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation. Acetaminophen is also thought to act on the central nervous system to reduce the perception of pain.
Biochemical and Physiological Effects:
Acetaminophen is rapidly absorbed into the bloodstream and reaches peak plasma levels within 30 minutes to 2 hours of ingestion. It is metabolized in the liver and excreted in the urine. Acetaminophen has a relatively short half-life of 2-4 hours.

Advantages and Limitations for Lab Experiments

Acetaminophen is widely used in laboratory experiments due to its well-established safety profile and predictable pharmacokinetics. However, its mechanism of action is not fully understood, which may limit its use in certain types of research.

Future Directions

1. Development of new formulations of Acetaminophen that improve its efficacy and reduce the risk of side effects.
2. Investigation of the potential use of Acetaminophen in the treatment of other conditions such as cancer pain and neuropathic pain.
3. Development of new drugs that target the same pathway as Acetaminophen but with improved efficacy and fewer side effects.
4. Investigation of the long-term effects of Acetaminophen use on liver function and other physiological systems.
5. Exploration of the potential use of Acetaminophen in combination with other drugs to treat more severe pain.
In conclusion, Acetaminophen is a widely used analgesic and antipyretic drug that has been extensively studied in scientific research. Its mechanism of action is not fully understood, but it is believed to work by inhibiting the production of prostaglandins and reducing the perception of pain. Acetaminophen has a well-established safety profile and predictable pharmacokinetics, making it a valuable tool in laboratory experiments. However, further research is needed to fully understand its long-term effects and to develop new drugs with improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of Acetaminophen involves the reaction of p-aminophenol with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction results in the formation of Acetaminophen and acetic acid. The resulting product is then purified by recrystallization.

Scientific Research Applications

Acetaminophen has been extensively studied in scientific research for its analgesic and antipyretic properties. It is commonly used as a control drug in clinical trials to evaluate the efficacy of new pain medications. Acetaminophen has also been studied for its potential use in the treatment of other conditions such as osteoarthritis and rheumatoid arthritis.